N-(4-Aminophenyl)-4-(pentyloxy)benzamide
Overview
Description
N-(4-Aminophenyl)-4-(pentyloxy)benzamide (APBPB) is an organic compound belonging to the class of benzamides. It is a white powder with a melting point of 143-145°C and a molecular weight of 330.43. APBPB is soluble in water, alcohol, and chloroform, and insoluble in ether. It is also known as 4-Pentoxybenzamide, 4-(Pentyloxy)benzamide, 4-Pentyloxybenzamide, and N-(P-Aminophenyl)-4-(pentyloxy)benzamide.
Scientific Research Applications
Benzamides in Medicinal Chemistry
Benzamide derivatives have been extensively studied for their therapeutic potentials in various diseases. For instance, metoclopramide, a benzamide derivative, is known for its applications in gastroenterology as a prokinetic agent, highlighting the role of benzamides in modulating gastrointestinal motility (Pinder et al., 2012). Moreover, certain benzamides have been investigated for their antipsychotic properties, suggesting their potential interaction with neurotransmitter systems, which could be relevant to the research on N-(4-Aminophenyl)-4-(pentyloxy)benzamide (Siembida & Karakuła, 2018).
Benzamides in Supramolecular Chemistry
Benzene-1,3,5-tricarboxamide derivatives exemplify the utilization of benzamides in supramolecular chemistry. These compounds are known for their self-assembly into one-dimensional structures, which are stabilized by hydrogen bonding. Such properties are crucial for applications ranging from nanotechnology to polymer processing, and potentially, N-(4-Aminophenyl)-4-(pentyloxy)benzamide could share similar supramolecular characteristics (Cantekin et al., 2012).
Environmental and Analytical Applications
The degradation and analysis of benzamide compounds like acetaminophen in environmental samples through advanced oxidation processes (AOPs) reveal the environmental relevance of benzamides. This research area might also encompass compounds like N-(4-Aminophenyl)-4-(pentyloxy)benzamide, particularly in understanding their stability, degradation pathways, and environmental impact (Qutob et al., 2022).
Potential for Novel Mechanistic Insights
Research on primary aromatic amines, such as 4-aminobiphenyl, provides insights into the mechanisms of carcinogenesis, which could be relevant for studying the biological interactions and safety profile of N-(4-Aminophenyl)-4-(pentyloxy)benzamide. Understanding the bioactivation and detoxification pathways of these compounds is crucial for assessing their pharmacological and toxicological properties (Wang et al., 2019).
properties
IUPAC Name |
N-(4-aminophenyl)-4-pentoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-2-3-4-13-22-17-11-5-14(6-12-17)18(21)20-16-9-7-15(19)8-10-16/h5-12H,2-4,13,19H2,1H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGVCUZFLDKPHHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901274863 |
Source
|
| Record name | N-(4-Aminophenyl)-4-(pentyloxy)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901274863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Aminophenyl)-4-(pentyloxy)benzamide | |
CAS RN |
1020056-34-1 |
Source
|
| Record name | N-(4-Aminophenyl)-4-(pentyloxy)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1020056-34-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Aminophenyl)-4-(pentyloxy)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901274863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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